Cas no 110035-50-2 (1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime)
110035-50-2 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime
CAS No:110035-50-2
MF:C12H10F3N3O2
MW:285.22191286087
CID:1195057
Update Time:2024-08-05
1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime
- 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-, oxime
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- Inchi: 1S/C12H10F3N3O2/c1-18-11(20-8-5-3-2-4-6-8)9(7-16-19)10(17-18)12(13,14)15/h2-7,19H,1H3
- InChI Key: ANCSGGGVTDNTGX-UHFFFAOYSA-N
- SMILES: N1(C)C(OC2=CC=CC=C2)=C(C=NO)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 285.0726
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 357.7±42.0 °C(Predicted)
- PSA: 59.64
- pka: 9.91±0.10(Predicted)
1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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